N,N-(fluorodinitroethyl)-N'-fluorodinitroethylurea

• Molecular Formula: C7H7F3N8O13
• Molecular Weight: 468.17 g/mol
• IUPAC Name: 1,1,3-tris(2-fluoro-2,2-dinitroethyl)urea
• InChI: InChI=1S/C7H7F3N8O13/c8-5(13(20)21,14(22)23)1-11-4(19)12(2-6(9,15(24)25)16(26)27)3-7(10,17(28)29)18(30)31/h1-3H2,(H,11,19)
• InChI Key: WCVGRGIUDONGEZ-UHFFFAOYSA-N
• Canonical SMILES: C(C([N+](=O)[O-])([N+](=O)[O-])F)NC(=O)N(CC([N+](=O)[O-])([N+](=O)[O-])F)CC([N+](=O)[O-])([N+](=O)[O-])F

Description

N,N-(fluorodinitroethyl)-N'-fluorodinitroethylurea is a useful research compound. Its molecular formula is C7H7F3N8O13 and its molecular weight is 468.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A previous method for the preparation of N,N-bis(2-fluoro-2,2-dinitroethyl)carbamyl chloride (I) has been reported by W. H. Gilligan and M. J. Kamlet in U.S. Pat. No. 3,850,978, which issued on Nov. 26, 1974. However, that method suffers from the serious disadvantage that the carbamyl chloride (I) can not be separated from the reaction mixture and must be used in crude form for subsequent reactions. This drawback greatly hinders the preparation of derivatives of the carbamyl chloride (I) and heretofore certain derivatives of it could be prepared only in very low yield or not at all. For example, reaction of crude N,N-bis(2-fluoro-2,2-dinitroethyl)carbamyl chloride (prepared by the procedure of Gilligan and Kamlet, supra) with 2-fluoro-2,2-dinitroethyl amine gave none of the desired N,N,N'-tris(2-fluoro-2,2-dinitroethyl)urea. Less than a 5% yield of N,N-bis(2-fluoro-2,2-dinitroethyl)-O-(2,2,2-trinitroethyl)carbamate was obtain when the crude N,N-bis(2-fluoro-2,2-dinitroethyl)carbamyl chloride was reacted with 2,2,2-trinitroethanol.